Cas no 68427-26-9 (4-(naphthalen-2-yl)butan-2-one)
68427-26-9 structure
Product Name:4-(naphthalen-2-yl)butan-2-one
CAS No:68427-26-9
MF:C14H14O
MW:198.260364055634
CID:523982
PubChem ID:349684
Update Time:2025-04-19
4-(naphthalen-2-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,4-(2-naphthalenyl)-
- 4-(naphthalen-2-yl)butan-2-one
- 68427-26-9
- AKOS013846816
- CHEMBL3278714
- SCHEMBL5236795
- NSC-409523
- NSC409523
- DTXSID10325271
- EN300-1831928
- CS-0275950
-
- Inchi: 1S/C14H14O/c1-11(15)6-7-12-8-9-13-4-2-3-5-14(13)10-12/h2-5,8-10H,6-7H2,1H3
- InChI Key: ZGJUXLRCZXCYTO-UHFFFAOYSA-N
- SMILES: O=C(C)CCC1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 198.10400
- Monoisotopic Mass: 198.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.063
- Boiling Point: 332.9°Cat760mmHg
- Flash Point: 167.4°C
- Refractive Index: 1.59
- PSA: 17.07000
- LogP: 3.36140
4-(naphthalen-2-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831928-1g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 1g |
$414.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-5g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 5g |
$1199.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-10g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 10g |
$1778.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-0.05g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 0.05g |
$348.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-0.1g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 0.1g |
$364.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-0.25g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 0.25g |
$381.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-0.5g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 0.5g |
$397.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-1.0g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1831928-2.5g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 2.5g |
$810.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-5.0g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 5g |
$3396.0 | 2023-06-03 |
4-(naphthalen-2-yl)butan-2-one Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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